Cas no 2648924-50-7 ((2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2648924-50-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5878065
• PubChem ID: 165538005
• Update Time: 2025-07-15

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
• EN300-1520180
• 2648924-50-7
• (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(32)33)30-26(31)16-18-13-14-19(15-18)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： FHLQGXJWZGLIIF-BRVOVERQSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@H](C(=O)O)CCCC)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Introduction to (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic Acid (CAS No. 2648924-50-7)

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648924-50-7, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorene moiety, combined with an amino group and an amide linkage, suggests a high degree of structural complexity and potential biological activity.

The structure of this compound is characterized by a chiral center at the (2S) position, which is crucial for its biological activity. Chirality plays a pivotal role in the pharmacokinetics and pharmacodynamics of many drugs, as the spatial arrangement of atoms can significantly influence how a molecule interacts with biological targets. In the case of (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid, the stereochemistry at the (2S) position is likely to be critical for its efficacy and selectivity.

The compound features a fluorene-based moiety, which is known for its stability and fluorescence properties. Fluorene derivatives are widely used in materials science and biotechnology due to their excellent photophysical properties. In pharmaceutical applications, fluorene-based compounds can serve as probes or scaffolds for drug design, offering both structural rigidity and functional versatility. The methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and bioavailability, making it more suitable for in vivo studies.

The core of the molecule consists of a cyclopentylacetamide group, which is connected to a hexanoic acid chain. This arrangement introduces both hydrophobic and hydrophilic regions, allowing the compound to interact with various biological membranes and receptors. The cyclopentylacetamide moiety is particularly interesting because it mimics natural amino acid sequences, potentially enhancing binding affinity to target proteins. This feature makes (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid a valuable candidate for developing peptidomimetics and enzyme inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have shown that this compound may interact with several protein targets, including enzymes and receptors involved in inflammatory pathways. The fluorene moiety, in particular, has been identified as a potential binding site for various kinases and transcription factors. These interactions could lead to novel therapeutic strategies for treating chronic inflammatory diseases and cancer.

The amine group attached to the cyclopentylacetamide moiety provides another layer of functionality that can be exploited for drug design. This amine group can be further modified to introduce additional pharmacophores or linkers, enabling the development of multifunctional drugs that target multiple pathways simultaneously. Such combinatorial approaches are increasingly recognized as effective strategies for overcoming drug resistance and improving treatment outcomes.

In vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The cyclopentylacetamide group has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, the fluorene-based moiety may enhance the stability of the drug molecule under physiological conditions, improving its bioavailability and therapeutic efficacy.

The hexanoic acid chain at the C-terminal end of the molecule contributes to its solubility in both aqueous and organic solvents, making it suitable for various formulation strategies. This property is particularly important for drug delivery systems designed to target specific tissues or organs. By optimizing the length and composition of this chain, researchers can fine-tune the pharmacokinetic profile of the drug.

Current research is also exploring the potential applications of this compound in regenerative medicine. The ability of peptide mimetics to mimic natural amino acid sequences has opened new avenues for tissue engineering and wound healing. By designing molecules that can interact with growth factors and extracellular matrix components, researchers aim to develop novel therapies that promote tissue repair and regeneration.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and stereochemical precision. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to ensure high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product.

The future prospects for this compound are vast, with ongoing research focusing on expanding its therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapy, researchers hope to develop next-generation drugs that can target specific genetic mutations associated with various diseases.

In conclusion, (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2648924-50-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting inflammation, cancer, and other debilitating diseases.